Cas no 101651-55-2 (Acetamide,2-[[2-(diethylamino)ethyl](phenylmethyl)amino]-N-phenyl-, hydrochloride (1:2))

• Product Name: Acetamide,2-[[2-(diethylamino)ethyl](phenylmethyl)amino]-N-phenyl-, hydrochloride (1:2)
• CAS No: 101651-55-2
• MF: C₂₁H₃₁Cl₂N₃O
• MW: 412.39634346962
• CID: 173735
• PubChem ID: 58607
• Update Time: 2025-04-19

Acetamide,2-[[2-(diethylamino)ethyl](phenylmethyl)amino]-N-phenyl-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-[[2-(diethylamino)ethyl](phenylmethyl)amino]-N-phenyl-, hydrochloride (1:2)
• (2-anilino-2-oxoethyl)-benzyl-[2-(diethylazaniumyl)ethyl]azanium,dichloride
• 2-(benzyl-(phenylcarbamoylmethyl)ammonio)ethyl-diethyl-azanium dichlor ide
• 2-(Benzyl(2-(diethylamino)ethyl)amino)acetanilide dihydrochloride
• Acetanilide, 2-(benzyl(2-(diethylamino)ethyl)amino)-, dihydrochloride
• C 5348
• N-benzyl-N',N'-diethyl-N-[2-oxo-2-(phenylamino)ethyl]ethane-1,2-diaminium dichloride
• (2-anilino-2-oxoethyl)-benzyl-[2-(diethylazaniumyl)ethyl]azanium;dichloride
• 101651-55-2

• Inchi： 1S/C21H29N3O.2ClH/c1-3-23(4-2)15-16-24(17-19-11-7-5-8-12-19)18-21(25)22-20-13-9-6-10-14-20;;/h5-14H,3-4,15-18H2,1-2H3,(H,22,25);2*1H
• InChI Key： GNPOOIITTQIYNU-UHFFFAOYSA-N
• SMILES： [Cl-].[Cl-].O=C(C[NH+](CC1C=CC=CC=1)CC[NH+](CC)CC)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 379.942
• Monoisotopic Mass: 411.184
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 10
• Complexity: 358
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38A^2

Experimental Properties

• Density: g/cm3
• Boiling Point: 490.6°Cat760mmHg
• Flash Point: 250.5°C
• PSA: 42.97
• LogP: 5.72260

Acetamide,2-[[2-(diethylamino)ethyl](phenylmethyl)amino]-N-phenyl-, hydrochloride (1:2) Security Information

• Storage Condition：Ventilate and dry at low temperature, and store separately from food raw materials in the warehouse